Cas no 2172238-24-1 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid
• CAS No: 2172238-24-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6303975
• PubChem ID: 165526584
• Update Time: 2025-05-19

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}pentanoic acid
• 2172238-24-1
• EN300-1496230

• Inchi： 1S/C27H32N2O5/c1-27(25(32)28-16-7-6-14-24(30)31)15-8-13-23(27)29-26(33)34-17-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,22-23H,6-8,13-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SILNYBJUACFBLX-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic Acid: A Comprehensive Overview

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid, identified by the CAS number 2172238-24-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically featuring a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a pentanoic acid chain. Its unique structure makes it a valuable component in peptide synthesis, drug discovery, and materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, which is then coupled with the cyclopentane derivative. The final step involves the introduction of the pentanoic acid moiety, resulting in the complete structure. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity while reducing production costs.

One of the most notable applications of this compound is in peptide synthesis. The Fmoc group serves as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). This has been a cornerstone in the development of complex peptide sequences used in drug discovery and biotechnology. Recent studies have highlighted the use of this compound in constructing bioactive peptides with potential therapeutic applications, such as inhibitors of proteolytic enzymes and antagonists of G-protein coupled receptors (GPCRs).

In addition to its role in peptide synthesis, this compound has found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which are crucial for creating functional materials with tailored properties. Research has shown that SAMs formed using this compound exhibit excellent stability and biocompatibility, making them ideal for use in biosensors and medical devices.

The structural complexity of this compound also makes it a valuable tool in studying protein-protein interactions and enzymatic mechanisms. By incorporating this compound into designed peptides or proteins, researchers can investigate molecular recognition processes at an atomic level. Recent findings have demonstrated its utility in studying the dynamics of protein folding and misfolding, which are critical in understanding neurodegenerative diseases such as Alzheimer's and Parkinson's.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. These properties make it suitable for use in environmentally friendly chemical processes and green chemistry initiatives.

In conclusion, the compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}pentanoic acid (CAS No: 2172238-24-1) is a versatile molecule with wide-ranging applications across multiple disciplines. Its role in peptide synthesis, materials science, and biochemical research underscores its importance as a key building block in modern chemistry. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.